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This guide provides a comprehensive technical overview of 2-Methylcinnamic acid, tailored
for researchers, chemists, and professionals in drug development. We will move beyond simple
data recitation to explore the causality behind its chemical behavior, synthesis protocols, and
biological significance, ensuring a deep, actionable understanding of this versatile compound.

Introduction: The Significance of a Substituted
Cinnamate

2-Methylcinnamic acid, a derivative of the naturally occurring cinnamic acid, belongs to the
phenylpropanoid class of organic compounds.[1] While cinnamic acid itself is a central
intermediate in the biosynthesis of countless natural products, including flavonoids and lignols,
the introduction of substituents onto its phenyl ring—such as the methyl group at the ortho (2-
position)—dramatically alters its steric and electronic properties.[2][3] This modification fine-
tunes its reactivity and biological activity, making 2-Methylcinnamic acid a valuable starting
material and a subject of interest in medicinal chemistry and materials science.[4][5]
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Structurally, it features a carboxylic acid group conjugated with an alkene, which is in turn
attached to a 2-methylphenyl group. The trans (or E) isomer is predominantly the more stable
and common form.[4][6] This guide will focus on the properties and applications of this isomer.

Core Physicochemical and Spectroscopic Identity

Accurate identification is the bedrock of reproducible science. The fundamental properties of 2-
Methylcinnamic acid are summarized below, providing the necessary benchmarks for sample
validation.

Physicochemical Properties

The following table consolidates the key physical and chemical identifiers for 2-
Methylcinnamic acid.

Property Value Source(s)

E)-3-(2-methylphenyl)prop-2-
IUPAC Name ( )_ ( ) ylphenylprop [7]
enoic acid

o-Methylcinnamic acid, 3-(o-
Synonyms ) ) [7]
Tolyl)acrylic acid

CAS Number 2373-76-4 [4]18]

Molecular Formula C10H1002 [718]

Molecular Weight 162.19 g/mol [41[8]
White to off-white crystalline

Appearance , [°]
solid

Melting Point 174-176 °C [4]

Purity Typically 298% 4171

SMILES Cclcccecl\C=C\C(0)=0 [4]
RSWBWHPZXKLUEX-

InChl Key [4]

VOTSOKGWSA-N
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Spectroscopic Profile

Spectroscopic analysis provides an unambiguous fingerprint of a molecule. Below are the
characteristic signatures for 2-Methylcinnamic acid.

'H NMR (Proton NMR): In a typical solvent like CDCls, the spectrum reveals distinct signals
for the aromatic, vinylic, methyl, and carboxylic acid protons. The large coupling constant (J
= 15-16 Hz) between the vinylic protons is the definitive indicator of the trans configuration.

e 13C NMR (Carbon NMR): The spectrum shows ten distinct carbon signals, including the
characteristic carbonyl carbon of the carboxylic acid (~172 ppm), carbons of the double
bond, and the six aromatic carbons (two of which are quaternary) and the methyl carbon.[10]

« Infrared (IR) Spectroscopy: Key vibrational bands confirm the presence of the primary
functional groups. A broad O-H stretch from the carboxylic acid appears around 3000 cm~1.
The C=0 (carbonyl) stretch is prominent at approximately 1680 cm~1, while the C=C (alkene)
stretch is observed near 1630 cm~1.[11][12] The proximity of these two bands underscores
the conjugated nature of the system.

o Mass Spectrometry (MS): The molecular ion peak [M]* is readily observed at m/z 162,
corresponding to the molecular weight of the compound.

Synthesis and Purification: A Validated Laboratory
Protocol

While numerous methods exist for synthesizing cinnamic acid derivatives, the Knoevenagel-
Doebner condensation offers a reliable and high-yielding route.[5] This method involves the
condensation of an aromatic aldehyde with malonic acid, catalyzed by a base.

Knoevenagel-Doebner Condensation Workflow

The diagram below illustrates the logical flow of the synthesis from starting materials to the
purified product.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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